1-Ethenyl-4-(iodomethyl)benzene
Cat. No. B8722826
Key on ui cas rn:
45817-37-6
M. Wt: 244.07 g/mol
InChI Key: KFZYYXVIZOVAFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07019096B2
Procedure details
Sodium iodide (1.2 equiv., 59 g, 0.39 mol) was dissolved in acetone (200 ml) and 4-vinylbenzyl chloride (50 g, 0.33 mol) was added to a reaction flask. The mixture was stirred at room temperature overnight. The reaction mixture was filtered and acetone removed under reduced pressure. The resulting product was dissolved in hexane, filtered, and the solvent removed under reduced pressure. The monomer was isolated as a red, slightly viscous liquid (68 g, yield 84%). 1H NMR (CDCl3) δ (ppm) 4.47 (s, 2H), 5.25 (d, 1H), 5.74 (d, 1H), 6.65 (dd, 1H), 7.34 (m, 4H).
Name
Yield
84%
Identifiers
|
REACTION_CXSMILES
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[I-:1].[Na+].[CH:3]([C:5]1[CH:12]=[CH:11][C:8]([CH2:9]Cl)=[CH:7][CH:6]=1)=[CH2:4]>CC(C)=O>[CH:3]([C:5]1[CH:12]=[CH:11][C:8]([CH2:9][I:1])=[CH:7][CH:6]=1)=[CH2:4] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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59 g
|
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Type
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reactant
|
|
Smiles
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[I-].[Na+]
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Name
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|
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Quantity
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200 mL
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|
Type
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solvent
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Smiles
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CC(=O)C
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Step Two
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Name
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|
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Quantity
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50 g
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Type
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reactant
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Smiles
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C(=C)C1=CC=C(CCl)C=C1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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The mixture was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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The reaction mixture was filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
|
acetone removed under reduced pressure
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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The resulting product was dissolved in hexane
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the solvent removed under reduced pressure
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(=C)C1=CC=C(CI)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 68 g | |
| YIELD: PERCENTYIELD | 84% | |
| YIELD: CALCULATEDPERCENTYIELD | 84.4% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
